Cas no 2228515-85-1 (N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine
• CAS No: 2228515-85-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6184632
• PubChem ID: 165699844
• Update Time: 2025-10-31

N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine
• 2228515-85-1
• EN300-1792013

• Inchi： 1S/C13H16N2/c1-14-13(7-8-13)11-4-3-5-12-10(11)6-9-15(12)2/h3-6,9,14H,7-8H2,1-2H3
• InChI Key： GVXLXYKAUMRWAX-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CC=CC3=C2C=CN3C)CC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17Ų

Additional information on N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine

Introduction to N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine (CAS No. 2228515-85-1)

N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228515-85-1, represents a unique molecular structure that combines elements of indole and cyclopropane moieties, making it a subject of intense interest for its potential biological activities. The presence of the N-methyl group and the substituted indole ring system suggests possible interactions with biological targets, which are being explored in various preclinical studies.

The compound's structure is characterized by a cyclopropane ring fused with an indole derivative, a combination that is not commonly encountered in existing pharmacophores. This structural novelty makes N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine a promising candidate for further investigation in drug discovery. The cyclopropane ring, known for its strained three-membered structure, often enhances binding affinity to biological receptors, while the indole moiety is well-documented for its role in various biological processes and its presence in numerous bioactive molecules.

In recent years, there has been a surge in research focusing on indole derivatives due to their diverse pharmacological properties. These compounds have been implicated in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific substitution pattern in N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine may confer unique pharmacological effects that differentiate it from other indole-based compounds. This has prompted researchers to delve deeper into understanding its potential applications.

One of the most intriguing aspects of this compound is its potential interaction with enzymes and receptors involved in critical metabolic pathways. The N-methyl group, in particular, can influence the compound's solubility and metabolic stability, which are crucial factors in drug development. Additionally, the methyl-substituted indole ring may enhance binding interactions with target proteins, potentially leading to improved efficacy and selectivity.

The synthesis of N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such complex structures. Recent publications have highlighted novel synthetic routes that could streamline the preparation of this compound, making it more accessible for further investigation.

Preclinical studies have begun to explore the biological activity of N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine. Initial findings suggest that it may exhibit properties relevant to therapeutic intervention in several disease models. For instance, its interaction with certain enzymes could make it a viable candidate for modulating inflammatory responses or inhibiting the proliferation of cancer cells. These preliminary results are encouraging and warrant further exploration.

The development of novel drug candidates relies heavily on understanding their interaction with biological systems at a molecular level. Computational modeling and molecular dynamics simulations have become indispensable tools in this regard. By leveraging these techniques, researchers can predict how N-methyl-1-(1-methyl-1H-indol-4-yl)cyclopropan-1-amine might interact with its target proteins or enzymes. This approach can provide valuable insights into its potential pharmacological effects and help guide the design of more effective derivatives.

In conclusion, N-methyl-1-(1-methyl-1H-indol-4-y)cyclopropan - 3 - amine (CAS No. 22285 15 - 85 - 81 ) strong > represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities . Further studies are warranted to fully elucidate its pharmacological profile and explore its therapeutic potential . The combination of experimental investigations and computational modeling will be crucial in unlocking the full potential of this compound . p >